6-(1H-1,2,4-triazol-1-yl)pyridine-2-carboxylic acid

• IUPAC Name: 6-(1,2,4-triazol-1-yl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H6N4O2/c13-8(14)6-2-1-3-7(11-6)12-5-9-4-10-12/h1-5H,(H,13,14)
• InChI Key: UVPSZGAYEKCLOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)N2C=NC=N2)C(=O)O
• Molecular Formula: C8H6N4O2
• Molecular Weight: 190.16 g/mol
• CAS RN: 1250552-50-1

Description

6-(1H-1,2,4-triazol-1-yl)pyridine-2-carboxylic acid is a compound that has gained attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and materials science. This compound is a heterocyclic organic molecule that contains both pyridine and triazole rings in its structure. The synthesis method of this compound involves the reaction of 2-chloronicotinic acid with sodium azide and copper sulfate.

Scientific Research Applications

Antibacterial Activity

• Synthesis for Antibacterial Purposes : The compound's derivatives have been synthesized and evaluated for antibacterial activity. The derivatives showed promising activity against bacterial strains like Escherichia coli and Pseudomonas aeruginosa (Xiao et al., 2014).

Luminescent Properties

• Formation of Luminescent Metallogel : Certain derivatives form luminescent metallogels with properties like self-healing and strong red luminescence, which have applications in materials science (McCarney et al., 2015).
• Photoluminescence in Coordination Polymers : The compound, when used with different linkers, contributes to creating coordination polymers with distinct photoluminescence properties, beneficial for materials research (Wang et al., 2016).

Anti-Inflammatory and Antimalarial Properties

• Biological Activity Evaluation : A specific derivative exhibited potent anti-inflammation activity in vitro and showed significant antimalarial activity against P. falciparum strain (Meva et al., 2021).

Surface Activity and Catalytic Applications

• Surface Activity and Antimicrobial Properties : Derivatives of the compound have been synthesized with antimicrobial activity and potential as surface active agents (El-Sayed, 2006).
• Catalytic Activity : Derivatives have shown catalytic activity in reactions like the addition of terminal alkynes to imines, indicating potential in synthetic chemistry applications (Drabina et al., 2010).

Structural and Electronic Properties

• Structural Motifs in Crystal Engineering : The compound's derivatives have been examined for their structural motifs and packing arrangements, which is significant for understanding crystallization behavior in material science (Tawfiq et al., 2014).
• Electrochemical Properties : The electrochemical behavior of certain derivatives has been studied, revealing high ionization potentials and good affinity, which is important in the development of electronic materials (Tan et al., 2007).

Coordination Chemistry and Luminescence

• Modulation of Coordination Architectures : The compound has been used to create various cadmium(II) coordination polymers, demonstrating the versatility in forming different structural networks, with applications in coordination chemistry (Wang et al., 2013).
• Fluorescent Silver(I) Bridged Metalloligands : Its derivatives have been utilized in the construction of fluorescent silver(I) metalloligands, showcasing applications in luminescent materials (Cook & Ramsay, 2019).